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Compound of Interest

Cyclopropylhydrazine
dihydrochloride

Cat. No. B578689

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safety, handling, and Material
Safety Data Sheet (MSDS) for cyclopropylhydrazine dihydrochloride. This document is
intended for professionals in research, science, and drug development who may handle this
compound. All quantitative data is summarized in structured tables, and detailed methodologies
for key toxicological experiments are described.

Chemical and Physical Properties

Cyclopropylhydrazine dihydrochloride is a solid organic compound. While specific
experimental data for the dihydrochloride salt is limited, the following table summarizes
available and computed data for closely related compounds to provide an estimation of its
physical and chemical properties.
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Property Value Source

Molecular Formula C3H10CI2Nz2 ChemScene[1]
Molecular Weight 145.03 g/mol ChemScene[1]
Appearance White to off-white solid Generic SDS information

. . > 97 °C (decomposes) (for .
Melting Point ] ChemicalBook[2]
monohydrochloride)

Slightly soluble in DMSO,
Solubility Methanol, and Water (for ChemicalBook|[2]

monohydrochloride)

Topological Polar Surface Area

38.1 A2 PubChem[3]
(TPSA)

Complexity 31.9 PubChem][3]

Hazard Identification and GHS Classification

Cyclopropylhydrazine dihydrochloride is classified as a hazardous substance. The following
GHS hazard statements have been associated with the hydrochloride salt.

Hazard Class Hazard Statement

Acute Toxicity, Oral H301: Toxic if swallowed

Acute Toxicity, Dermal H311: Toxic in contact with skin
Acute Toxicity, Inhalation H331: Toxic if inhaled

Skin Corrosion/Irritation H315: Causes skin irritation
Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation

Specific target organ toxicity — single exposure H335: May cause respiratory irritation

Source: PubChem|3]
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Toxicological Information

While specific quantitative toxicity data for cyclopropylhydrazine dihydrochloride is not
readily available, the GHS classifications indicate significant toxicity. The toxicity of hydrazine
derivatives is often linked to their interaction with biological systems.

Mechanism of Toxicity - Signaling Pathway

The toxicity of many hydrazine derivatives, including cyclopropylhydrazine, is believed to be
mediated through their action as Monoamine Oxidase (MAO) inhibitors and their interference
with vitamin B6 (pyridoxine) metabolism. This interference can lead to a reduction in the levels
of the inhibitory neurotransmitter GABA (gamma-aminobutyric acid).[4][5]
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Cellular Environment

Pyridoxal Kinase }7 Toxicological Effect
Produces
Y TS Glutamic Acid Produces GABA I Reduced levels lead to Neurotoxicity
Decarboxylase (GAD) | (€.9., seizures)
Pyridoxal 5-phosphate (PLP)

Pyridoxine (Vitamin B6)

Cyclopropylhydrazine Monoamine Oxidase (MAO)
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Start: Handling Cyclopropylhydrazine Dihydrochloride

1. Assess Hazards
(Review SDS)

'

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

3. Use Engineering Controls
(Fume Hood)

'

4. Handle with Care
(Avoid dust, skin/eye contact)

'

5. Proper Storage
(Tightly sealed, cool, dry, ventilated)

:

6. Decontaminate Work Area & PPE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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